N-(3-(benzo[d]thiazol-2-yl)phenyl)-[1,1'-biphenyl]-4-carboxamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)phenyl]-4-phenylbenzamide
• InChI: InChI=1S/C26H18N2OS/c29-25(20-15-13-19(14-16-20)18-7-2-1-3-8-18)27-22-10-6-9-21(17-22)26-28-23-11-4-5-12-24(23)30-26/h1-17H,(H,27,29)
• InChI Key: GBURMFOSOZLDHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NC3=CC=CC(=C3)C4=NC5=CC=CC=C5S4
• Molecular Formula: C26H18N2OS
• Molecular Weight: 406.5 g/mol

Description

“N-(3-(benzo[d]thiazol-2-yl)phenyl)-[1,1’-biphenyl]-4-carboxamide” is a benzothiazole derivative. Benzothiazole derivatives have been synthesized through various synthetic pathways and have shown promising anti-tubercular activity.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc. For instance, D. J. Jethava and co-workers synthesized N-(benzo[d]thiazol-2-yl)-2-(3-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo [4,3-a]pyrazin-7 (8 H)-yl) acetamide derivatives after acetylation of benzothiazole in the presence of base NEt 3 followed by nucleophilic substitution from triazolo-triazine in the presence of potassium carbonate.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives has been studied extensively. The structure-activity relationships of the new benzothiazole derivatives along with the molecular docking studies of selected compounds have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity.

Chemical Reactions Analysis

Benzothiazole derivatives are highly reactive molecules and extensively employed as reactants or reaction intermediates for the synthesis of a variety of fused heterocyclic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can be determined through various analytical techniques such as 1H, 13C, UV, IR, and mass spectral data.

Scientific Research Applications

Anti-Tubercular Activity

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Topoisomerase I Inhibition for Cancer Treatment

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Anticancer Properties

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Antifungal Activity

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Mechanism of Action

Target of Action

The primary target of N-(3-(benzo[d]thiazol-2-yl)phenyl)-[1,1’-biphenyl]-4-carboxamide is the DprE1 enzyme . This enzyme plays a crucial role in the cell wall biosynthesis of Mycobacterium tuberculosis, making it a promising target for anti-tubercular compounds .

Mode of Action

This disruption can lead to the death of the bacteria, thus exhibiting its anti-tubercular activity .

Biochemical Pathways

The compound interferes with the cell wall biosynthesis pathway in Mycobacterium tuberculosis by inhibiting the DprE1 enzyme . The cell wall of Mycobacterium tuberculosis is essential for its survival and virulence, and disruption of its synthesis can lead to the death of the bacteria .

Result of Action

The inhibition of the DprE1 enzyme by this compound leads to the disruption of the cell wall synthesis in Mycobacterium tuberculosis . This disruption can result in the death of the bacteria, thus demonstrating the compound’s anti-tubercular activity .